Cas no 1797605-26-5 (1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea)

1-[(4-Fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea is a synthetic urea derivative featuring a fluorophenylmethyl group, a tetrahydropyran (oxan-4-yl) moiety, and a thiophen-2-ylmethyl substituent. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its structurally diverse functional groups, which may confer selective binding properties or modulate biological activity. The presence of the fluorine atom enhances metabolic stability and lipophilicity, while the thiophene and tetrahydropyran rings contribute to conformational flexibility and solubility. Its well-defined molecular architecture makes it suitable for further derivatization in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability under standard storage conditions.
1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea structure
1797605-26-5 structure
Product Name:1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea
CAS No:1797605-26-5
MF:C18H21FN2O2S
MW:348.434946775436
CID:5372175
Update Time:2025-06-09

1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-fluorophenyl)methyl]-1-(oxan-4-yl)-1-(thiophen-2-ylmethyl)urea
    • 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea
    • Inchi: 1S/C18H21FN2O2S/c19-15-5-3-14(4-6-15)12-20-18(22)21(13-17-2-1-11-24-17)16-7-9-23-10-8-16/h1-6,11,16H,7-10,12-13H2,(H,20,22)
    • InChI Key: HQBHQLRURYWJIS-UHFFFAOYSA-N
    • SMILES: N(C1CCOCC1)(CC1SC=CC=1)C(NCC1=CC=C(F)C=C1)=O

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Additional information on 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea

Introduction to 1-[(4-Fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea (CAS No. 1797605-26-5)

1-[(4-Fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea (CAS No. 1797605-26-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative characterized by its unique structural features, including a 4-fluorophenyl group, a tetrahydro-2H-pyran (oxan) ring, and a thiophene moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of various enzymes and receptors, particularly in the context of cancer and neurodegenerative diseases. The compound's ability to modulate specific biological pathways makes it a valuable candidate for further investigation in drug discovery and development.

In terms of chemical structure, the presence of the 4-fluorophenyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability. The tetrahydro-2H-pyran (oxan) ring provides additional structural rigidity and conformational stability, while the thiophene moiety contributes to the compound's overall electronic properties and reactivity. These features collectively influence the compound's binding affinity and selectivity for target proteins.

Recent studies have demonstrated that 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea exhibits potent inhibitory activity against specific kinases, such as PI3K and mTOR, which are key regulators of cell growth and survival. This inhibition can lead to reduced proliferation of cancer cells and enhanced apoptosis, making it a potential candidate for anticancer therapy. Additionally, the compound has shown promising results in preclinical models of Alzheimer's disease, where it has been found to modulate the activity of tau protein kinases, thereby reducing neurofibrillary tangles.

The synthesis of 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea involves several steps, including the formation of the urea linkage between the 4-fluorobenzylamine and the thiophene-containing isocyanate, followed by the introduction of the oxan ring through a ring-closing metathesis reaction. The synthetic route is highly optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

In terms of pharmacokinetics, 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea has been shown to exhibit favorable absorption, distribution, metabolism, excretion (ADME) properties. Its lipophilicity allows for good oral bioavailability, while its metabolic stability ensures that it remains active in vivo for an extended period. These characteristics make it a suitable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-[(4-fluorophenyl)methyl]-3-(oxan-4-yl)-3-[(thiophen-2-yl)methyl]urea in various disease models. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 1-[(4-fluorophenyl)methyl]-3-(oxan-4-y l)-3-[ (thiophen -2 - yl )m eth yl ]ur ea (CAS No. 1797605 - 26 - 5) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potent biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in treating various diseases, including cancer and neurodegenerative disorders.

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